Cas no 52262-23-4 (1-Butanone,1-phenyl-, trihydroxy deriv.)

• Product Name: 1-Butanone,1-phenyl-, trihydroxy deriv.
• CAS No: 52262-23-4
• MF: C₁₀H₁₂O₄
• MW: 196.199883460999
• CID: 387319
• PubChem ID: 179599
• Update Time: 2025-04-19

1-Butanone,1-phenyl-, trihydroxy deriv. Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,1-phenyl-, trihydroxy deriv.
• 2,2,3-trihydroxy-1-phenylbutan-1-one
• 1-Butanone, 1-phenyl-, trihydroxy deriv.
• DTXSID00966637
• 52262-23-4
• SCHEMBL43695

• Inchi： 1S/C10H12O4/c1-7(11)10(13,14)9(12)8-5-3-2-4-6-8/h2-7,11,13-14H,1H3
• InChI Key： HDQXEDYPJZYWPY-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)=O)(C(C)O)O

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8
• XLogP3: 0

Experimental Properties

• Density: 1.335
• Boiling Point: 394.6°Cat760mmHg
• Flash Point: 206.6°C
• Refractive Index: 1.597
• PSA: 77.76